1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid

• CAS No.: 2648957-14-4
• Molecular Formula: C6H8BrF3N4O2
• Molecular Weight: 305.1

Description

1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid is a compound that combines a triazole ring with a bromine and methyl substituent, linked to a methanamine group, and paired with trifluoroacetic acid

Preparation Methods

The synthesis of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cycloaddition reaction between an azide and an alkyne. The reaction is often catalyzed by copper(I) ions.

Bromination: The triazole ring is then brominated at the 5-position using a brominating agent such as N-bromosuccinimide (NBS).

Methylation: The 2-position of the triazole ring is methylated using a methylating agent like methyl iodide.

Amination: The methanamine group is introduced through a nucleophilic substitution reaction.

Formation of the Trifluoroacetic Acid Salt: The final step involves the formation of the trifluoroacetic acid salt by reacting the amine with trifluoroacetic acid.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other nucleophiles, such as thiols or amines, under appropriate conditions.

Addition: The triazole ring can participate in addition reactions with electrophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as copper(I) iodide, and bases like triethylamine. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine involves its interaction with specific molecular targets and pathways. The triazole ring can bind to enzymes and receptors, modulating their activity. The bromine and methyl substituents may enhance the compound’s binding affinity and selectivity. The methanamine group can participate in hydrogen bonding and electrostatic interactions, further influencing the compound’s biological activity.

Comparison with Similar Compounds

1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine can be compared with other triazole derivatives, such as:

1-(5-chloro-2-methyl-2H-1,2,3-triazol-4-yl)methanamine: Similar structure but with a chlorine substituent instead of bromine.

1-(5-bromo-2-ethyl-2H-1,2,3-triazol-4-yl)methanamine: Similar structure but with an ethyl group instead of a methyl group.

1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)ethanamine: Similar structure but with an ethanamine group instead of methanamine.

The uniqueness of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine lies in its specific combination of substituents and functional groups, which confer distinct chemical and biological properties.